Cas no 2648997-05-9 (2-chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene)

• Product Name: 2-chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene
• CAS No: 2648997-05-9
• MF: C₁₀H₈ClF₂NO₂
• MW: 247.625828742981
• CID: 6265117
• PubChem ID: 165687348
• Update Time: 2025-05-23

2-chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene
• EN300-1970346
• 2648997-05-9

• Inchi： 1S/C10H8ClF2NO2/c1-6(14-5-15)7-2-3-9(8(11)4-7)16-10(12)13/h2-4,6,10H,1H3
• InChI Key： XEYMBGQVTIAUCJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)N=C=O)OC(F)F

Computed Properties

• Exact Mass: 247.0211625g/mol
• Monoisotopic Mass: 247.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene

2-Chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene: A Comprehensive Overview

2-Chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene, also known by its CAS number CAS 2648997-05-9, is a highly specialized aromatic compound with a complex structure. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique properties and potential applications. The molecule consists of a benzene ring substituted with three distinct groups: a chlorine atom at the 2-position, a difluoromethoxy group at the 1-position, and an isocyanatoethyl group at the 4-position. These substituents contribute to the compound's reactivity, stability, and functional versatility.

The synthesis of 2-chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene involves a series of carefully controlled reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored alternative synthetic pathways to optimize reaction conditions and minimize environmental impact.

One of the most notable features of this compound is its reactivity under various chemical conditions. The presence of an isocyanatoethyl group makes it highly reactive towards nucleophiles, such as amines and alcohols, facilitating its use in polymer synthesis and cross-linking reactions. Recent studies have demonstrated its potential as a building block for high-performance polymers with tailored mechanical and thermal properties.

In terms of applications, CAS 2648997-05-9 has shown promise in the development of advanced materials for electronic devices. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for creating lightweight, durable materials with excellent electrical conductivity. Additionally, this compound has been investigated for its potential use in drug delivery systems due to its biocompatibility and controlled release properties.

Recent research has also focused on the environmental impact of 2-chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene. Studies have shown that under specific conditions, the compound can undergo biodegradation, reducing its persistence in the environment. However, further investigations are required to fully understand its long-term ecological effects and develop strategies for safe disposal.

In conclusion, CAS 2648997-05-9, or 2-chloro-1-(difluoromethoxy)-4-(1-isocyanatoethyl)benzene, represents a significant advancement in organic chemistry. Its unique structure, reactivity, and functional versatility make it a valuable tool in various scientific disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in both academic and industrial settings.